![molecular formula C11H16N2O3S2 B2921086 1-(Benzenesulfonyl)-3-(3-methoxypropyl)thiourea CAS No. 630091-24-6](/img/structure/B2921086.png)
1-(Benzenesulfonyl)-3-(3-methoxypropyl)thiourea
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Overview
Description
The compound “1-(Benzenesulfonyl)-3-(3-methoxypropyl)thiourea” is a thiourea derivative. Thioureas are a class of organic compounds structurally similar to ureas, except that the oxygen atom is replaced by a sulfur atom . They are involved in a wide range of chemical reactions.
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of an isothiocyanate with an amine. In this case, benzenesulfonyl isothiocyanate might react with 3-methoxypropylamine to form the desired thiourea derivative .Molecular Structure Analysis
The molecular structure of this compound would likely include a thiourea core, with a benzenesulfonyl group attached at one end and a 3-methoxypropyl group attached at the other .Chemical Reactions Analysis
Thioureas are known to participate in various chemical reactions. They can act as nucleophiles, and their sulfur atom can form bonds with electrophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of a specific thiourea derivative would depend on its exact structure. Factors influencing these properties could include the nature of the substituents and the overall molecular structure .Scientific Research Applications
Chemical Structure and Crystallography The structural analysis of thiourea derivatives reveals insights into their planarity, molecular interactions, and potential for forming three-dimensional networks through hydrogen bonding. For instance, the study of 1-(2-Hydroxyethyl)-3-(3-methoxyphenyl)thiourea demonstrated the planarity of the 3-methoxyphenyl unit and its dihedral angle with the thiourea unit, highlighting the significance of N—H⋯O and O—H⋯S hydrogen bonds in crystal formation (Hyeong Choi et al., 2010).
Synthesis Routes and Reactions Research on 1-(Benzenesulfonyl)-3-(3-methoxypropyl)thiourea encompasses exploration into its synthesis and reactivity. A notable approach involves the synthesis of 3-((trifluoromethyl)thio)benzofurans and benzothiophenes through reactions involving trifluoromethanesulfanylamide, showcasing broad functional group tolerance and efficient synthesis pathways (J. Sheng et al., 2014). Additionally, the creation of 1-(p-Toluenesulfonyl)-2-phenoxy-3-aryl-1,4,2-diazaphospholidin-5-thiones through reactions with triphenylphosphite and substituted benzaldehydes highlights its potential in herbicidal applications, further emphasizing the versatility of benzenesulfonyl thiourea derivatives in chemical synthesis and agricultural research (He Liang, 1996).
Molecular Characterization and Applications The characterization and potential applications of thiourea derivatives extend to various fields, including pharmaceuticals and materials science. Studies on compounds like 1-benzyl-3-furoyl-1-phenylthiourea have contributed to our understanding of molecular stability, electronic properties, and non-linear optical behavior through experimental and theoretical analyses, showcasing their relevance in designing materials with specific electronic and optical properties (M. E. D. Lestard et al., 2015).
Protection Groups in Peptide Synthesis The exploration of multi-substituted benzenesulfonyl groups for protecting the guanidino function of arginine in peptide synthesis is another area of interest. Research indicates that specific benzenesulfonyl groups can be removed under mild conditions, offering utility in synthesizing complex peptides and proteins (Masahiko Fujino et al., 1981).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(benzenesulfonyl)-3-(3-methoxypropyl)thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O3S2/c1-16-9-5-8-12-11(17)13-18(14,15)10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3,(H2,12,13,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGUPMKMVJWHLAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC(=S)NS(=O)(=O)C1=CC=CC=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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